Cas no 2065250-71-5 (3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester
• CAS No: 2065250-71-5
• MF: C₁₂H₂₂N₂O₃
• MW: 242.31
• CID: 5354916
• PubChem ID: 131449548
• Update Time: 2025-06-09

3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester
• 1-Azetidinecarboxylic acid, 3-(3-morpholinyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(morpholin-3-yl)azetidine-1-carboxylate
• F86155
• 3-morpholin-3-ylazetidine-1-carboxylic acid tert-butyl ester
• tert-butyl 3-morpholin-3-ylazetidine-1-carboxylate
• PS-19227
• 1-Boc-3-morpholin-3-ylazetidine
• 2065250-71-5
• SCHEMBL24033201
• EN300-1877946

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-9(7-14)10-8-16-5-4-13-10/h9-10,13H,4-8H2,1-3H3
• InChI Key： XYSFNMYJMVYCHE-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N([H])C([H])(C1([H])[H])C1([H])C([H])([H])N(C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.8

Additional information on 3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of 3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester (CAS No. 2065250-71-5)

3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester (CAS No. 2065250-71-5) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique morpholine and azetidine moieties, serves as a critical intermediate in the synthesis of various bioactive molecules. Its tert-butyl ester group enhances stability, making it a preferred choice for researchers working on drug discovery and development.

The structural complexity of 3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester allows it to interact with diverse biological targets, particularly in the design of kinase inhibitors and GPCR modulators. Recent studies highlight its potential in addressing neurodegenerative diseases and cancer therapeutics, aligning with the growing demand for novel treatment options. Researchers are increasingly exploring its applications in small-molecule drug development, driven by the need for compounds with improved pharmacokinetic properties.

One of the most frequently searched questions related to this compound is: "What is the role of 3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester in drug discovery?" The answer lies in its versatility as a building block for heterocyclic compounds, which are pivotal in modern pharmacology. Its azetidine ring contributes to conformational rigidity, while the morpholine moiety enhances solubility—a combination highly sought after in lead optimization.

From a synthetic chemistry perspective, the tert-butyl ester group in CAS No. 2065250-71-5 offers a strategic advantage. It acts as a protecting group for carboxylic acids during multi-step reactions, a technique widely used in peptide synthesis and prodrug design. This feature has made it a staple in laboratories focusing on high-throughput screening and combinatorial chemistry.

Environmental and regulatory considerations are also trending topics among users researching this compound. While 3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester is not classified as hazardous, its handling requires adherence to standard laboratory safety protocols. Questions like "Is CAS 2065250-71-5 biodegradable?" often arise, underscoring the importance of sustainable chemistry practices in its application.

In summary, 3-Morpholin-3-yl-azetidine-1-carboxylic acid tert-butyl ester (CAS No. 2065250-71-5) represents a fusion of structural ingenuity and practical utility. Its relevance in drug discovery, coupled with its adaptability in synthetic routes, positions it as a compound of enduring interest to both academic and industrial researchers. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in advancing precision medicine and targeted therapies.